Cas no 2229253-82-9 (4-(azidomethyl)-1-chloro-2-nitrobenzene)

• Product Name: 4-(azidomethyl)-1-chloro-2-nitrobenzene
• CAS No: 2229253-82-9
• MF: C₇H₅ClN₄O₂
• MW: 212.593199491501
• CID: 6535580
• PubChem ID: 151112221
• Update Time: 2025-10-28

4-(azidomethyl)-1-chloro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-1-chloro-2-nitrobenzene
• EN300-1985088
• SCHEMBL22615092
• 2229253-82-9

• Inchi： 1S/C7H5ClN4O2/c8-6-2-1-5(4-10-11-9)3-7(6)12(13)14/h1-3H,4H2
• InChI Key： MQJNFMLZCPSQON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN=[N+]=[N-])=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.0101031g/mol
• Monoisotopic Mass: 212.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.2Ų

Additional information on 4-(azidomethyl)-1-chloro-2-nitrobenzene

Introduction to 4-(azidomethyl)-1-chloro-2-nitrobenzene (CAS No. 2229253-82-9)

4-(azidomethyl)-1-chloro-2-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229253-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of a nitro group, a chloro substituent, and an azidomethyl moiety, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure not only provides a rich scaffold for further functionalization but also opens up possibilities for exploring novel applications in medicinal chemistry and material science.

The significance of 4-(azidomethyl)-1-chloro-2-nitrobenzene lies in its versatility as a building block for more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the benzene ring creates a delicate balance that influences its reactivity. Specifically, the nitro group enhances electrophilic aromatic substitution reactions, while the chloro group can participate in nucleophilic aromatic substitution or serve as a leaving group in various transformations. The azidomethyl group, on the other hand, introduces reactivity that is highly useful for cross-coupling reactions and the introduction of other functional groups.

In recent years, there has been growing interest in the development of new methodologies for constructing complex molecular architectures efficiently. 4-(azidomethyl)-1-chloro-2-nitrobenzene has been explored as a key intermediate in the synthesis of biologically active compounds. For instance, its ability to undergo palladium-catalyzed cross-coupling reactions with various organic halides and aryl boronic acids has made it a valuable tool for constructing biaryl systems, which are prevalent in many pharmaceuticals. Additionally, the azidomethyl group can be readily converted into other functional groups such as alcohols or amines through reduction or substitution reactions, respectively.

One of the most compelling aspects of 4-(azidomethyl)-1-chloro-2-nitrobenzene is its utility in drug discovery programs. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For example, derivatives of this compound have been investigated for their potential antitumor properties. The nitro group can be reduced to an amine, which can then be further modified to introduce pharmacophores that interact with specific biological targets. Similarly, the chloro and azidomethyl groups provide handles for diversifying the molecular structure while maintaining core pharmacological activity.

The synthetic pathways involving 4-(azidomethyl)-1-chloro-2-nitrobenzene have been optimized to enhance yield and selectivity. Recent advances in catalytic systems have enabled more efficient transformations, reducing the need for harsh conditions and minimizing byproduct formation. For instance, ligand-assisted palladium catalysis has been employed to achieve high yields in cross-coupling reactions between this compound and other aryl halides under mild conditions. Such improvements not only streamline the synthesis but also make the process more sustainable by reducing waste generation.

The role of computational chemistry in understanding the reactivity of 4-(azidomethyl)-1-chloro-2-nitrobenzene cannot be overstated. Molecular modeling studies have provided insights into how different substituents influence electronic distributions and reaction pathways. These predictions have guided experimental efforts, leading to more successful outcomes in synthetic endeavors. Furthermore, computational methods have been used to screen potential reaction conditions, saving time and resources by identifying optimal parameters before conducting lengthy laboratory experiments.

In conclusion, 4-(azidomethyl)-1-chloro-2-nitrobenzene (CAS No. 2229253-82-9) represents a fascinating compound with broad applications in synthetic chemistry and drug development. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers aiming to construct complex molecules with biological relevance. As methodologies continue to evolve, the utility of this compound is expected to expand further, driving innovation in both academic research and industrial applications.